Cas no 89635-72-3 (Propanoic acid, 2,2-dimethyl-3-oxo-, phenyl ester)

Propanoic acid, 2,2-dimethyl-3-oxo-, phenyl ester structure
89635-72-3 structure
Product Name:Propanoic acid, 2,2-dimethyl-3-oxo-, phenyl ester
CAS No:89635-72-3
MF:C11H12O3
MW:192.211183547974
CID:593875
PubChem ID:13269977
Update Time:2025-04-19

Propanoic acid, 2,2-dimethyl-3-oxo-, phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2,2-dimethyl-3-oxo-, phenyl ester
    • phenyl 2,2-dimethyl-3-oxopropanoate
    • DTXSID70533496
    • 89635-72-3
    • Inchi: 1S/C11H12O3/c1-11(2,8-12)10(13)14-9-6-4-3-5-7-9/h3-8H,1-2H3
    • InChI Key: FDGZHVJLAFDNTR-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C(C(C=O)(C)C)=O

Computed Properties

  • Exact Mass: 192.078644241g/mol
  • Monoisotopic Mass: 192.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 43.4Ų
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